Cas no 1448076-87-6 (N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1448076-87-6
• MF: C₂₀H₂₂N₄O₄S
• MW: 414.478083133698
• CID: 6005931
• PubChem ID: 71806146
• Update Time: 2025-07-09

N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, N-[2-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-7-isoquinolinyl]-1,3,5-trimethyl-
• 1448076-87-6
• AKOS024558890
• N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• F6436-0216
• N-[2-(FURAN-2-CARBONYL)-3,4-DIHYDRO-1H-ISOQUINOLIN-7-YL]-1,3,5-TRIMETHYLPYRAZOLE-4-SULFONAMIDE

• Inchi： 1S/C20H22N4O4S/c1-13-19(14(2)23(3)21-13)29(26,27)22-17-7-6-15-8-9-24(12-16(15)11-17)20(25)18-5-4-10-28-18/h4-7,10-11,22H,8-9,12H2,1-3H3
• InChI Key： LHNRWNABPQYGAL-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(S(NC2=CC3=C(C=C2)CCN(C(C2=CC=CO2)=O)C3)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 414.13617637g/mol
• Monoisotopic Mass: 414.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 620.5±65.0 °C(Predicted)
• pka: 7.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Introduction to N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448076-87-6)

N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1448076-87-6, represents a confluence of structural complexity and potential biological activity. Its molecular architecture incorporates multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound consists of a tetrahydroisoquinoline moiety linked to a pyrazole sulfonamide group. The tetrahydroisoquinoline scaffold is well-known for its presence in numerous bioactive natural products and pharmacologically relevant molecules. This class of compounds has demonstrated a wide range of biological activities, including but not limited to CNS (central nervous system) effects, analgesic properties, and potential applications in treating neurological disorders. The presence of the tetrahydroisoquinoline ring system in N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide suggests that it may exhibit similar pharmacological profiles.

The furan-2-carbonyl substituent at the 2-position of the tetrahydroisoquinoline ring adds an additional layer of complexity to the molecule. This group is known to influence the electronic properties and reactivity of the molecule, potentially affecting its interactions with biological targets. The incorporation of such a substituent can also modulate the metabolic stability and pharmacokinetic properties of the compound. These features are critical considerations in drug design, as they can significantly impact the compound's efficacy and safety profile.

The pyrazole sulfonamide moiety at the other end of the molecule introduces further functional groups that can participate in hydrogen bonding and other non-covalent interactions with biological targets. Pyrazole derivatives are widely recognized for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer effects. The sulfonamide group is particularly notable for its ability to enhance binding affinity and selectivity when interacting with protein targets. This makes N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide a compelling candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on hybrid structures that combine multiple pharmacophoric elements. The compound N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide exemplifies this trend by integrating both tetrahydroisoquinoline and pyrazole sulfonamide moieties into a single molecular framework. Such hybrid molecules often exhibit enhanced biological activity compared to their individual components due to synergistic effects between the different pharmacophoric regions.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Tetrahydroisoquinoline derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems involved in conditions such as depression and Parkinson's disease. The addition of the furan-2-carbonyl group may further enhance these effects by fine-tuning the interaction with specific neural receptors or enzymes. Additionally, the pyrazole sulfonamide moiety could contribute to improved blood-brain barrier penetration or prolonged bioavailability.

The synthesis of N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide presents several challenges due to its complex structure. However， recent advances in synthetic methodology have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling the various functional groups into a single coherent structure. These advances have not only simplified the synthetic route but also allowed for greater flexibility in modifying the molecular architecture to optimize biological activity.

In conclusion， N_{}cas no1448076_87_6_} represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents。 Its unique combination of pharmacophoric elements， including the tetrahydroisoquinoline scaffold， the _furan_{}_carbonyl_{}group， and the pyrazole sulfonamide moiety， makes it a promising candidate for further investigation。 As research continues to uncover new insights into its biological activity， this compound has the potential to contribute significantly to advancements in pharmaceutical chemistry and medicinal biology。 Further studies are warranted to fully elucidate its mechanism of action and explore its therapeutic potential。